4-Amino-2-nitrophenol
4-Amino-2-nitrophenol
4-amino-2-nitrophenol appears as dark red plates, needles or reddish-purple powder. Melting point 125-127°C.
4-Amino-2-nitrophenol is a member of 2-nitrophenols.
4-Amino-2-nitrophenol is a member of 2-nitrophenols.
Brand Name:
Vulcanchem
CAS No.:
119-34-6
VCID:
VC0085986
InChI:
InChI=1S/C6H6N2O3/c7-4-1-2-6(9)5(3-4)8(10)11/h1-3,9H,7H2
SMILES:
C1=CC(=C(C=C1N)[N+](=O)[O-])O
Molecular Formula:
C6H6N2O3
Molecular Weight:
154.12 g/mol
4-Amino-2-nitrophenol
CAS No.: 119-34-6
Main Products
VCID: VC0085986
Molecular Formula: C6H6N2O3
Molecular Weight: 154.12 g/mol
| CAS No. | 119-34-6 |
|---|---|
| Product Name | 4-Amino-2-nitrophenol |
| Molecular Formula | C6H6N2O3 |
| Molecular Weight | 154.12 g/mol |
| IUPAC Name | 4-amino-2-nitrophenol |
| Standard InChI | InChI=1S/C6H6N2O3/c7-4-1-2-6(9)5(3-4)8(10)11/h1-3,9H,7H2 |
| Standard InChIKey | WHODQVWERNSQEO-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1N)[N+](=O)[O-])O |
| Canonical SMILES | C1=CC(=C(C=C1N)[N+](=O)[O-])O |
| Boiling Point | 110 °C at 12 mm Hg |
| Colorform | Dark-red plates or needles from water and ethanol |
| Melting Point | 261 °F (NTP, 1992) 126.0 °C 131 °C |
| Physical Description | 4-amino-2-nitrophenol appears as dark red plates, needles or reddish-purple powder. Melting point 125-127°C. |
| Description | 4-amino-2-nitrophenol appears as dark red plates, needles or reddish-purple powder. Melting point 125-127°C. 4-Amino-2-nitrophenol is a member of 2-nitrophenols. |
| Solubility | less than 0.1 mg/mL at 70° F (NTP, 1992) Soluble in water, ethanol, diethyl ether; slightly soluble in dimethylsulfoxide In water, 1.1X10+4 mg/L at 25 °C (est) |
| Synonyms | 4-amino-2-nitrophenol |
| Vapor Pressure | 3.5X10-5 mm Hg at 25 °C (est) |
| PubChem Compound | 3417419 |
| Last Modified | Nov 11 2021 |
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